Cas no 1190318-79-6 (3-Amino-7-methyl-4-azaindole)

• Product Name: 3-Amino-7-methyl-4-azaindole
• CAS No: 1190318-79-6
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 2195918
• Update Time: 2025-11-07

3-Amino-7-methyl-4-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-7-methyl-4-azaindole
• 7-methyl-1H-pyrrolo[3,2-b]pyridin-3-amine

• Inchi： 1S/C8H9N3/c1-5-2-3-10-8-6(9)4-11-7(5)8/h2-4,11H,9H2,1H3
• InChI Key： KCTHFIWDCMFYLK-UHFFFAOYSA-N
• SMILES： N1C=C(C2=C1C(C)=CC=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Amino-7-methyl-4-azaindole

3-Amino-7-methyl-4-azaindole: A Comprehensive Overview

3-Amino-7-methyl-4-azaindole, also known by its CAS number CAS No. 1190318-79-6, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of azaindoles, which are derivatives of indole with a nitrogen atom replacing one of the carbon atoms in the aromatic ring. The presence of an amino group at position 3 and a methyl group at position 7 introduces unique electronic and structural properties to this molecule, making it a valuable compound for various applications.

The synthesis of 3-Amino-7-methyl-4-azaindole typically involves multi-step reactions, often starting from indole derivatives or using cyclization techniques. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is crucial for its potential large-scale applications. Researchers have explored various strategies, including microwave-assisted synthesis and catalytic approaches, to optimize the yield and purity of this compound.

One of the most promising applications of 3-Amino-7-methyl-4-azaindole lies in its use as a building block in drug discovery. The compound's unique structure allows it to interact with various biological targets, making it a candidate for developing new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potential anti-cancer activity by targeting specific oncogenic pathways. Additionally, its ability to modulate enzyme activity has led to investigations into its role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of materials science, 3-Amino-7-methyl-4-azaindole has been explored as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The nitrogen atoms in its structure provide coordination sites for metal ions, enabling the formation of stable MOFs with potential applications in gas storage, catalysis, and sensing technologies. Recent research has focused on enhancing the stability and functionality of these materials by incorporating this compound into their frameworks.

The electronic properties of 3-Amino-7-methyl-4-azaindole also make it a candidate for optoelectronic devices. Its conjugated system allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have been investigating ways to modify the compound's structure to improve its optical properties further, potentially leading to more efficient energy conversion devices.

From an environmental perspective, 3-Amino-7-methyl-4-azaindole has shown promise in bioremediation applications. Its ability to bind with heavy metal ions makes it a potential candidate for removing contaminants from industrial wastewater. Recent studies have demonstrated that functionalized forms of this compound can achieve high adsorption capacities for metals like lead and mercury, offering a sustainable solution for environmental cleanup.

In conclusion, 3-Amino-7-methyl-4-azaindole, with its CAS number CAS No. 1190318-79_6, is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new uses and improvements in its synthesis and application techniques, ensuring that this compound remains at the forefront of scientific innovation.